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Compound of Interest

Compound Name: 2-Iodopentane

Cat. No.: B127505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-iodopentane (CAS

No. 637-97-8), a secondary alkyl halide utilized in various organic synthesis applications.[1][2]

Adherence to the following protocols is critical to ensure the safety of laboratory personnel and

the integrity of research.

Core Safety and Hazard Information
2-Iodopentane is a flammable liquid and vapor that is harmful if swallowed, causes skin

irritation, and can lead to serious eye damage.[3] It may also cause allergy or asthma

symptoms or breathing difficulties if inhaled and may cause respiratory irritation.[3]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The GHS classification for 2-
iodopentane is as follows:

Flammable liquids: Category 3[3]

Acute toxicity, Oral: Category 4[3]

Skin corrosion/irritation: Category 2[3]
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Serious eye damage/eye irritation: Category 1[3]

Sensitization, Respiratory: Category 1[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Category 3[3]

Hazard Pictograms and Statements
The following diagram illustrates the GHS pictograms associated with 2-iodopentane and their

corresponding hazard statements.

GHS Hazard Pictograms

Hazard Statements

Flame

H226: Flammable liquid and vapor

Corrosion

H318: Causes serious eye damage

Exclamation Mark

H302: Harmful if swallowed

H315: Causes skin irritation

H335: May cause respiratory irritation

Health Hazard

H334: May cause allergy or asthma symptoms
or breathing difficulties if inhaled
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Click to download full resolution via product page

GHS Pictograms and Hazard Statements for 2-Iodopentane.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-iodopentane is provided in the

table below for easy reference.

Property Value

Molecular Formula C₅H₁₁I[1][3][4][5][6]

Molecular Weight 198.05 g/mol [3][4][5][6][7]

Appearance Colorless to light yellow liquid[1][5]

Boiling Point 146.6 °C at 760 mmHg[8]

Melting Point -85.6 °C (estimate)[8]

Flash Point 44.6 °C[8]

Density 1.52 g/cm³[8]

Vapor Pressure 5.82 mmHg at 25°C[8]

Solubility
Slightly soluble in water; soluble in chloroform

and other organic solvents.[2][8]

Refractive Index 1.497[8]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 2-
iodopentane.

Personal Protective Equipment (PPE)
When handling 2-iodopentane, the following personal protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield where splashing is possible.[9][10]
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Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[10]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes.[10]

[11]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[10]

[11] If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge

may be necessary.[9][10]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[9][11]

Avoid inhalation of vapor or mist.[5][11]

Use only in a well-ventilated area or under a chemical fume hood.[5][11]

Keep away from heat, sparks, and open flames.[5][11]

Use non-sparking tools and explosion-proof equipment.[12]

Ground and bond containers when transferring material to prevent static discharge.[12][13]

Wash hands thoroughly after handling.[9]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][11]

Keep away from sources of ignition.[5][11]

Store away from incompatible materials such as strong oxidizing agents.[11]

Protect from light.[2]

Emergency Procedures
First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[9][11][12]

Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of water for

at least 15 minutes. Seek medical attention if irritation develops or persists.[9][11][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][11][12]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[9][11][12]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back. Containers may explode when heated.[12][13] Hazardous decomposition

products include carbon oxides and hydrogen iodide.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[12]

Experimental Protocol: Small-Scale Spill Cleanup
The following protocol outlines the steps for managing a small-scale spill of 2-iodopentane
(less than 1 liter) in a laboratory setting. For larger spills, evacuate the area and contact

emergency services.

Spill Response Workflow
The logical workflow for responding to a 2-iodopentane spill is depicted in the diagram below.
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Workflow for Responding to a 2-Iodopentane Spill.
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Detailed Spill Cleanup Methodology
Immediate Actions:

Alert all personnel in the immediate vicinity of the spill.

If the spill is large or there is a risk of fire, evacuate the area and activate the fire alarm.

Remove all sources of ignition from the area.[1][3]

Personal Protective Equipment (PPE):

Don the appropriate PPE as outlined in Section 3.1, including chemical safety goggles, a

face shield, a flame-resistant lab coat, and chemical-resistant gloves.

Containment:

If the spill is liquid, create a dike around the spill using an inert absorbent material such as

vermiculite, sand, or a commercial spill absorbent.[3][11]

Absorption and Neutralization:

For 2-iodopentane, a non-combustible absorbent is recommended. Do not use paper

towels as this may increase the surface area and evaporation rate.[14]

Carefully apply the absorbent material over the spill, starting from the outside and working

inwards to prevent splashing.

Allow the absorbent to completely soak up the liquid.

Collection:

Using non-sparking tools, carefully scoop the absorbed material into a labeled, sealable

container for hazardous waste.[1][4]

Decontamination:

Wipe down the spill area with a cloth or paper towels dampened with a soap and water

solution.[1][3]
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Place all contaminated cleaning materials into the hazardous waste container.

Waste Disposal:

Seal the hazardous waste container and label it appropriately.

Dispose of the waste according to your institution's hazardous waste management

guidelines.[1][11]

Final Steps:

Ensure the spill area is well-ventilated to disperse any remaining vapors.

Restock the spill kit with the items used.[4]

Report the incident to the appropriate laboratory supervisor or safety officer.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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